Cas no 1192961-99-1 (4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1192961-99-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5044883
• Update Time: 2025-11-02

4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-propylfurano[3,2-b]pyrrole-5-carboxylic acid
• SBB077346
• 4-propylfuro[3,2-b]pyrrole-5-carboxylic acid
• 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C10H11NO3/c1-2-4-11-7-3-5-14-9(7)6-8(11)10(12)13/h3,5-6H,2,4H2,1H3,(H,12,13)
• InChI Key： QZGKHAQNNWXKPA-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=C(C(=O)O)N2CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

Exploring the Versatile Applications of 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1192961-99-1) in Modern Chemistry

The compound 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1192961-99-1) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. This unique structure combines a furopyrrole core with a propyl substituent and a carboxylic acid functional group, making it a valuable building block for drug discovery and specialty chemical applications.

Recent trends in medicinal chemistry highlight the growing importance of fused heterocyclic compounds like 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid. Researchers are particularly interested in its potential as a scaffold for developing novel kinase inhibitors and anti-inflammatory agents. The presence of both hydrogen bond donor and acceptor sites in its molecular structure makes it particularly attractive for targeted drug design.

From a synthetic chemistry perspective, 1192961-99-1 represents an interesting challenge for organic chemists. The furo[3,2-b]pyrrole system requires careful consideration of protecting group strategies and regioselective functionalization. Current literature suggests several innovative approaches to its synthesis, including transition-metal catalyzed cyclizations and multicomponent reactions.

The material science applications of 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid are equally promising. Its conjugated π-system and ability to form stable metal complexes make it a candidate for organic electronic applications. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and organic photovoltaics, where its electron-rich character could improve device performance.

Analytical characterization of CAS 1192961-99-1 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The compound's unique structural features produce distinctive spectroscopic signatures that are valuable for quality control in pharmaceutical manufacturing.

Recent patent literature reveals growing commercial interest in derivatives of furo[3,2-b]pyrrole-5-carboxylic acids, with particular focus on their use as intermediates for bioactive molecules. The propyl substitution at the 4-position of 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid appears to offer optimal balance between lipophilicity and metabolic stability for certain therapeutic applications.

Environmental and safety assessments of 1192961-99-1 indicate that proper handling procedures should be followed, as with all chemical substances. While not classified as hazardous under current regulations, standard laboratory precautions are recommended when working with this compound in research settings.

The global market for specialized heterocyclic compounds like 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid is expanding rapidly, driven by demand from pharmaceutical and advanced materials sectors. Custom synthesis providers report increasing inquiries about this specific molecule and its derivatives, reflecting its growing importance in cutting-edge research.

Future research directions for CAS 1192961-99-1 may explore its potential in emerging fields such as chemical biology and supramolecular chemistry. The compound's ability to participate in diverse non-covalent interactions makes it particularly interesting for developing molecular probes and self-assembling systems.

For researchers seeking reliable sources of 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid, several specialty chemical suppliers now offer this compound with varying purity grades. Analytical certificates typically include HPLC purity data and comprehensive spectroscopic characterization to ensure research reproducibility.

The stability profile of 1192961-99-1 under various conditions has been the subject of recent investigations. Preliminary data suggest that proper storage in cool, dry environments with protection from light can maintain compound integrity for extended periods, making it practical for long-term research projects.

Computational chemistry studies on furo[3,2-b]pyrrole derivatives have provided valuable insights into the electronic properties and conformational preferences of 4-propyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid. These theoretical approaches complement experimental work and help guide molecular design efforts.

As the scientific community continues to explore the potential of CAS 1192961-99-1, we anticipate new discoveries about its reactivity and applications. The compound represents an excellent example of how carefully designed heterocyclic structures can bridge multiple disciplines in modern chemistry.